Cas no 105704-32-3 (6-(Chloromethyl)-2-N-(4-fluorophenyl)-1,3,5-triazine-2,4-diamine)

• Product Name: 6-(Chloromethyl)-2-N-(4-fluorophenyl)-1,3,5-triazine-2,4-diamine
• CAS No: 105704-32-3
• MF: C₁₀H₉ClFN₅
• MW: 253.663363218307
• CID: 1160173
• PubChem ID: 935008
• Update Time: 2025-09-19

6-(Chloromethyl)-2-N-(4-fluorophenyl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine, 6-(chloromethyl)-N-(4-fluorophenyl)-
• LS-12472
• CS-0235002
• MFCD03941309
• STK132670
• AKOS000270250
• 105704-32-3
• 6-(chloromethyl)-N-(4-fluorophenyl)-1,3,5-triazine-2,4-diamine
• KUC105475N
• 6-(chloromethyl)-N2-(4-fluorophenyl)-1,3,5-triazine-2,4-diamine
• AKOS005494406
• ALBB-033122
• C10H9ClFN5
• Z118429562
• 6-(chloromethyl)-2-N-(4-fluorophenyl)-1,3,5-triazine-2,4-diamine
• (4Z)-6-(chloromethyl)-4-[(4-fluorophenyl)imino]-4,5-dihydro-1,3,5-triazin-2-amine
• KSC-16-10
• EN300-15161
• G31416
• STK569173
• 6-(Chloromethyl)-2-N-(4-fluorophenyl)-1,3,5-triazine-2,4-diamine

• Inchi： 1S/C10H9ClFN5/c11-5-8-15-9(13)17-10(16-8)14-7-3-1-6(12)2-4-7/h1-4H,5H2,(H3,13,14,15,16,17)
• InChI Key： ZEIVACZLRBMZJI-UHFFFAOYSA-N
• SMILES： ClCC1=NC(N)=NC(=N1)NC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 253.0530512g/mol
• Monoisotopic Mass: 253.0530512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazine-2,4-diamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines 1,3,5-triazine-2,4-diamines